Cas no 2171804-89-8 (1-(3,4-dimethylphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(3,4-dimethylphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2171804-89-8
• MF: C₁₀H₁₃FO₂S
• MW: 216.272425413132
• CID: 6370698
• PubChem ID: 165720800
• Update Time: 2025-10-31

1-(3,4-dimethylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)ethane-1-sulfonyl fluoride
• 2171804-89-8
• EN300-1450576

• Inchi： 1S/C10H13FO2S/c1-7-4-5-10(6-8(7)2)9(3)14(11,12)13/h4-6,9H,1-3H3
• InChI Key： RUEUXGANIIPKSD-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC(C)=C(C)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 216.06202899g/mol
• Monoisotopic Mass: 216.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(3,4-dimethylphenyl)ethane-1-sulfonyl fluoride

Professional Introduction to Compound with CAS No. 2171804-89-8 and Product Name: 1-(3,4-dimethylphenyl)ethane-1-sulfonyl fluoride

The compound with the CAS number 2171804-89-8 and the product name 1-(3,4-dimethylphenyl)ethane-1-sulfonyl fluoride represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular imaging. The sulfonyl fluoride moiety in its molecular structure is particularly noteworthy, as it serves as a versatile handle for further chemical modifications, enabling the development of novel bioactive molecules.

In recent years, the exploration of 1-(3,4-dimethylphenyl)ethane-1-sulfonyl fluoride has been extensively studied for its role in synthesizing various pharmacophores. The presence of the dimethylphenyl group enhances the compound's lipophilicity, making it an attractive candidate for membrane-interacting drugs. This feature is particularly relevant in the design of small-molecule inhibitors targeting membrane-bound receptors and enzymes, which are critical in numerous pathological processes.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The sulfonyl fluoride group can be readily converted into other functional moieties through nucleophilic substitution reactions, allowing for the rapid construction of complex molecular architectures. This reactivity has been leveraged in the synthesis of peptide mimetics and other bioactive peptides, where precise control over molecular structure is essential for achieving high biological activity.

Recent studies have highlighted the potential of 1-(3,4-dimethylphenyl)ethane-1-sulfonyl fluoride in the development of imaging agents for positron emission tomography (PET) and magnetic resonance imaging (MRI). The compound's ability to undergo facile radiolabeling makes it a promising candidate for visualizing biological targets in vivo. For instance, researchers have demonstrated its use in creating PET tracers that selectively bind to specific enzymes involved in cancer metabolism. These advancements underscore the compound's versatility and its significance in diagnostic applications.

The pharmaceutical industry has also shown interest in 1-(3,4-dimethylphenyl)ethane-1-sulfonyl fluoride due to its potential as a scaffold for drug discovery. Its structural motif has been incorporated into libraries of compounds designed for high-throughput screening (HTS). By leveraging computational chemistry techniques, researchers have identified derivatives with enhanced binding affinity to therapeutic targets. This approach has led to the discovery of novel lead compounds that are being further optimized for clinical development.

Moreover, the compound's stability under various reaction conditions makes it a reliable building block for synthetic chemists. Unlike some other sulfonyl compounds that may decompose under harsh conditions, 1-(3,4-dimethylphenyl)ethane-1-sulfonyl fluoride remains robust during multi-step syntheses. This stability is attributed to the electron-donating nature of the dimethylphenyl group, which helps stabilize reactive intermediates without compromising overall yield.

In conclusion, 1-(3,4-dimethylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2171804-89-8) represents a valuable asset in both academic research and industrial applications. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists working on drug discovery, molecular imaging, and synthetic chemistry. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in advancing therapeutic interventions and diagnostic technologies.